Tilorone Dihydrochloride

• CAS No.: 27591-69-1
• Product Name: Tilorone Dihydrochloride
• Molecular Formula: C25H36Cl2N2O3
• Molecular Weight: 483.5 g/mol
• IUPAC Name: 2,7-bis[2-(diethylamino)ethoxy]fluoren-9-one;dihydrochloride
• Standard InChI: InChI=1S/C25H34N2O3.2ClH/c1-5-26(6-2)13-15-29-19-9-11-21-22-12-10-20(30-16-14-27(7-3)8-4)18-24(22)25(28)23(21)17-19;;/h9-12,17-18H,5-8,13-16H2,1-4H3;2*1H
• Standard InChIKey: BSVYJQAWONIOOU-UHFFFAOYSA-N
• SMILES: CCN(CC)CCOC1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)OCCN(CC)CC.Cl.Cl
• Canonical SMILES: CCN(CC)CCOC1=CC2=C(C=C1)C3=C(C2=O)C=C(C=C3)OCCN(CC)CC.Cl.Cl
• Appearance: Solid powder
• Description: Tilorone dihydrochloride is the dihydrochloride salt of tilorone. It is used as an antiviral drug to treat influenza, herpes infection, viral hepatitis, acute respiratory viral infections and SARS. It has a role as an anti-inflammatory agent, an antineoplastic agent, an interferon inducer, a nicotinic acetylcholine receptor agonist and an antiviral drug. It contains a tilorone(2+).; An antiviral agent used as its hydrochloride. It is the first recognized synthetic, low-molecular-weight compound that is an orally active interferon inducer, and is also reported to have antineoplastic and anti-inflammatory actions.
• Purity: >98% (or refer to the Certificate of Analysis)
• Related CAS: 27591-97-5 (Parent)
• Shelf Life: >2 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Amiksin; Amixin; Amyxin; Bis DEAE Fluorenone; Bis-DEAE-Fluorenone; Hydrochloride, Tilorone; Tilorone; Tilorone Hydrochloride
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• PubChem Compound: 33958
• Last Modified: Nov 11 2021